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Compound of Interest

Compound Name: ALS-I-41
CAS No.: 1369357-99-2
Cat. No.: B605347

Get Quote

Part 1: Compound Profile & Critical Distinctions
Identity Verification

Before proceeding, ensure you are handling the correct compound. The nomenclature "ALS" is
frequently ambiguous in life sciences.

Feature Specification
Compound Name ALS-I-41

CAS Number 1369357-99-2

Chemical Formula C30H3s8FN306S
Molecular Weight 587.71 g/mol

Selective antagonism of the Oxytocin Receptor
Primary Application (OXTR); used in non-human primate and rodent
social behavior studies.

Appearance Solid powder (typically off-white to pale yellow).
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CRITICAL WARNING: Do NOT confuse ALS-I-41 with:
e ALS (Amyotrophic Lateral Sclerosis): The neurodegenerative disease.
o ALS-I (Acid-Labile Surfactant): A reagent used in proteomics for protein solubilization.

e Aliskiren: A renin inhibitor sometimes abbreviated as ALS in cardiovascular literature.

Physicochemical Properties

ALS-I-41 is a lipophilic small molecule with limited aqueous solubility. Its stability is
compromised by moisture and prolonged exposure to aqueous environments.

» Solubility:
o DMSO: Soluble (>10 mg/mL).
o Ethanol:[1] Soluble (may require warming).[2]
o Water/PBS: Insoluble (requires organic co-solvent or carrier).

o Metabolic Stability: Studies indicate ALS-I1-41 is metabolically active and may degrade
rapidly in biological matrices (plasma/CSF) or upon extended storage in aqueous vehicles.

Part 2: Storage & Stability Protocols
Solid State Storage

Objective: Prevent hydrolysis and oxidative degradation during long-term storage.

o Temperature: Store lyophilized powder at -20°C (minimum). For archival storage (>6
months), -80°C is preferred.
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e Environment: Keep in a desiccated environment. The sulfonamide and amide linkages can
be sensitive to moisture.

» Container: Amber glass or foil-wrapped vials to protect from light.

o Shelf Life: ~2 years if stored properly at -20°C in the dark.

Stock Solution Storage (DMSO)

Objective: Maintain a stable, high-concentration liquid form for aliquoting.

e Solvent: Use Anhydrous DMSO (Dimethyl Sulfoxide), Grade =99.9%. Avoid DMSO that has
been left open, as it is hygroscopic.[1]

o Concentration: Prepare stock at 10 mM or 50 mM.
o Calculation: To make 1 mL of 10 mM stock, dissolve 5.88 mg of ALS-I-41 in 1 mL DMSO.

o Storage Conditions:

o

Aliquot into single-use volumes (e.g., 20-50 pL) to avoid freeze-thaw cycles.

Store at -80°C.

[¢]

[e]

Stability: Stable for ~6 months at -80°C.

Note: DMSO freezes at 19°C. Ensure full thawing and vortexing before use, as

[e]

concentration gradients can form during freezing.

Part 3: Preparation Protocols for In Vivo
Administration

Context: ALS-I-41 is often administered via Intranasal (IN) or Intramuscular (IM) routes in
primates (e.g., Rhesus macaques) or rodents. The following protocol addresses the challenge
of delivering a lipophilic drug into an aqueous biological system.

Vehicle Selection Logic
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Because ALS-I-41 precipitates in pure water, a co-solvent system is required.
Recommended Vehicle (Standard):

e 5% DMSO (Solubilizer)

e 5-10% Tween 80 (Surfactant/Stabilizer)

e 85-90% Sterile Saline (0.9% NacCl) or PBS

Alternative for higher concentrations: 10-20% Hydroxypropyl-3-cyclodextrin (HP-3-CD) in
saline.

Step-by-Step Working Solution Protocol

Requirement: Prepare fresh immediately before administration. Do not store working solutions.

e Thaw Stock: Remove one aliquot of ALS-1-41 stock (e.g., 50 mM in DMSO) from -80°C.
Thaw at room temperature and vortex vigorously.

e Prepare Vehicle Base: In a separate tube, prepare a 10% Tween 80 solution in Saline.
o Stepwise Dilution (Critical to prevent "crashing out"):
o Step A: Add the calculated volume of DMSO stock to a sterile tube.

o Step B: Add the Tween 80/Saline mixture dropwise to the DMSO stock while vortexing
continuously.

o Why? Adding saline directly to a large volume of DMSO stock often causes rapid
precipitation. Adding the aqueous phase slowly to the organic phase (or vice versa under
rapid agitation) helps form a stable suspension/micro-emulsion.

o Clarification:

o Inspect for visible particulates.[3][4] If cloudy, sonicate in a water bath at 37°C for 5-10
minutes.
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o If the solution remains cloudy, filter through a 0.22 um PVDF or PES syringe filter. Note:
Check concentration post-filtration via HPLC if precise dosing is critical, as the filter may
retain the drug.

e Administration: Use within 30 minutes of preparation.

Visual Workflow (DOT Diagram)
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Caption: Preparation workflow emphasizing the "Fresh Prep" requirement to prevent
precipitation and hydrolytic degradation.

Part 4: Experimental Logic & Troubleshooting
Mechanism of Instability

ALS-I-41 contains structural motifs (sulfonamide, amide) that are generally stable, but its
lipophilicity drives it to aggregate in agueous solution.

e The "Crash Out" Phenomenon: If you dilute DMSO stock directly into cold saline, the local
concentration of water spikes, causing the hydrophobic drug to precipitate instantly.

e Solution: Always vortex during dilution and use a surfactant (Tween 80) or complexing agent
(Cyclodextrin) to shield the hydrophobic domains.

Biological Validation (Self-Check)

To ensure your solution is active:
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 In Vitro Check: If possible, run a quick calcium mobilization assay in OXTR-expressing cells
(e.g., HEK293-OXTR) to confirm antagonist activity (IC50 check) before in vivo use.

« In Vivo Control: In primate studies, verify central penetration. ALS-1-41 has "mild" BBB
penetration. If behavioral effects are absent, it may be a bioavailability issue, not a lack of
potency. Consider checking CSF levels via LC-MS/MS as described by Freeman et al.
(2016).

Decision Logic for Solvent Systems
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Select Vehicle

Target Conc > 1 mg/mL?

0 Yes

Enhanced Solubility Needed

Standard Vehicle
5% DMSO / 5% Tween / Saline

Use 20% HP-beta-Cyclodextrin
in Saline

Did it precipitate?

Sonicate 37°C
5-10 mins

till Cloudy

Filter 0.22pm
(Quantify loss)
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Caption: Decision tree for vehicle selection based on concentration requirements and solubility
behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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